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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B599919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of C.I. Acid Brown 83, a synthetic

dye with the CAS registry number 13011-68-2. The document details its chemical and physical

properties, toxicological data, and established experimental protocols. While primarily utilized in

the textile and leather industries, its classification as a fluorescent dye and chemical stain

suggests potential applications in biological research. This guide aims to serve as a

foundational resource for professionals interested in the further investigation and application of

this compound.

Chemical and Physical Properties
C.I. Acid Brown 83 is a complex organic molecule, classified as a double azo, metal complex

dye.[1] Its structure incorporates a copper atom, contributing to its color and stability.

Table 1: General and Physical Properties of C.I. Acid Brown 83
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Property Value Reference(s)

CAS Registry Number 13011-68-2 [1]

C.I. Name Acid Brown 83 [1]

C.I. Number 20250 [1]

Molecular Formula C₁₈H₁₃N₆NaO₈S [1]

Molecular Weight 496.39 g/mol [1]

Appearance Light brown to brown powder [2]

Solubility in Water
Soluble, forming a yellow-

brown solution
[1][2]

Solubility in Ethanol Insoluble [1][2]

Behavior in Strong Acid

(H₂SO₄)

Dissolves to form an orange-

brown solution, which turns

yellow-brown upon dilution

[1][2]

Toxicological Profile
The toxicological data for C.I. Acid Brown 83 indicates a relatively low acute toxicity. However,

there are concerns regarding its potential mutagenicity.

Table 2: Toxicological Data for C.I. Acid Brown 83
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Test Result Reference(s)

Acute Oral Toxicity (LD₅₀, rat) > 2000 mg/kg [3]

Primary Skin Irritation (rabbit) Non-irritating [3]

Primary Mucous Membrane

Irritation (rabbit eyes)
Non-irritating [3]

Sensitization Not a sensitizer [3]

Genotoxicity

Evidence of genotoxicity in

some Ames tests; positive for

chromosome aberration;

weakly positive for sister

chromatide exchange.

[2]

Carcinogenicity Nomination

Nominated for carcinogenicity

testing due to potential for

human exposure and being a

source of mutagens after

leather coloring processes.

[4]

Experimental Protocols
Synthesis of C.I. Acid Brown 83
The manufacturing process for C.I. Acid Brown 83 involves a multi-step chemical synthesis.[1]

The general workflow is outlined below.

Diagram 1: Synthesis Workflow for C.I. Acid Brown 83
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Synthesis of C.I. Acid Brown 83

3-Amino-4-methoxybenzenesulfonic acid

Diazotization

Coupling

Resorcinol

Intermediate 1

Heating (Copper Complexation)

Copper Sulfate & Ammonia Solution

Copper Complex Intermediate

Final Coupling

4-Nitrobenzene-1,3-diamine

Diazotization

C.I. Acid Brown 83
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Degradation Kinetics Experimental Workflow

Sample Preparation

Degradation Reaction

Analysis

Prepare 125 mg/L
Acid Brown 83 Solution

Combine reactants in a 50 mL glass reactor

Prepare 0.5 N H₂SO₄ Prepare H₂O₂ and Fe(II) solutions

Apply ultrasonic irradiation (optional)
(30 kHz, 150 µm)

Maintain temperature at 25 ± 3 °C

Take samples periodically

Measure absorbance at 448 nm
(UV/Vis Spectrophotometer)

Calculate concentration and
degradation percentage
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General Histological Staining Workflow

Deparaffinization and
Rehydration of Tissue Section

Nuclear Counterstain
(e.g., Hematoxylin)

Rinsing

Staining with Acid Brown 83 Solution

Rinsing

Dehydration

Clearing

Mounting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C.I. Acid Brown 83 (CAS RN: 13011-68-2): A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599919#c-i-acid-brown-83-cas-number-13011-68-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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